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Compound of Interest |

Compound Name: Methyl hexanoate - d5
CAS No.: 1394230-20-6
Cat. No.: B591123

Get Quote

Methyl hexanoate-d5 (Methyl caproate-d5) is not merely a reagent; it is a precision tool used

primarily as an internal standard in quantitative metabolomics and flavor profiling. Its value lies
entirely in its isotopic purity and mass distinctiveness. Unlike bulk solvents, "stability” here does
not just mean preventing gross chemical degradation; it means preserving the deuterium
enrichment levels (atom % D) and preventing isotopic scrambling or exchange.

This guide moves beyond generic "store in a cool dry place" advice. It provides a rigorous,
mechanism-based protocol to ensure your Methyl hexanoate-d5 remains a valid analytical
reference for years.

Physicochemical Profile & Critical Properties

Understanding the substrate is the first step in preservation. Methyl hexanoate is a saturated
fatty acid methyl ester (FAME). The "d5" designation typically refers to labeling at the terminal
methyl and methylene positions of the hexanoate chain (e.g., 5,5,6,6,6-d5), designed to remain
stable during mass spectrometry fragmentation or to block metabolic omega-oxidation.
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Methyl Hexanoate

Methyl Hexanoate-

Relevance to

Property .
(Unlabeled) d5 (Typical) Storage
1394230-20-6 (e.g., Identification
CAS Number 106-70-7 o
5,5,6,6,6-d5) verification.[1]
] Mass shift (+5 Da) for
Molecular Weight 130.19 g/mol ~135.22 g/mol )
MS detection.
Volatile; prone to
Boiling Point 151 °C ~150-151 °C evaporative loss if not
sealed.
Flammability hazard;
Flash Point 42-46 °C ~42-46 °C requires spark-proof
storage.
Lipophilic; adsorbs to
LogP 2.34 ~2.30-2.34

plastics/septum liners.

Chemical Class

Saturated Ester

Deuterated Saturated

Ester

Susceptible to
hydrolysis; resistant to

oxidation.

Mechanisms of Degradation & Stabilization

To design a storage protocol, we must invert the degradation mechanisms.

A. Hydrolysis (The Primary Threat)

The ester linkage is susceptible to hydrolysis in the presence of moisture, reverting the

compound to Methanol and Hexanoic acid-d5.
o Mechanism: Nucleophilic attack by water at the carbonyl carbon.
o Catalysts: Acids or bases (even trace amounts on dirty glassware).

e Prevention: Storage under anhydrous conditions is non-negotiable.

B. Isotopic Exchange (The Silent Killer)
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While C-D bonds on the alkyl chain are generally robust (Bond Dissociation Energy: C-D > C-
H), protons alpha to the carbonyl group are acidic.

o Risk: If the d5 label is located near the carbonyl (e.g., alpha-d2), exchange with solvent
protons (H20, MeOH) can occur, diluting the isotopic purity.

» Note: Most commercial Methyl hexanoate-d5 is labeled at the terminal (omega) end to
prevent this exchange and block metabolic oxidation. However, confirming the label position
is critical.

C. Volatilization

With a boiling point of ~151°C, it is moderately volatile. Repeated opening of the vial leads to
concentration changes if stored in solution, or mass loss if stored neat.

Visualization: Degradation Pathways
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Figure 1: Primary degradation pathways. Hydrolysis breaks the ester bond, while evaporation
compromises guantitative accuracy.

Authoritative Storage Protocols

Based on the physicochemical profile, the following protocols are recommended for research-
grade standards.

Protocol A: Long-Term Storage (> 1 Month)
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Temperature: -20°C (Standard Freezer).

o Rationale: Arrhenius kinetics dictate that lowering temperature slows hydrolysis rates
significantly.

Atmosphere: Inert Gas Overlay (Argon or Nitrogen).

o Rationale: Displaces humidity and oxygen. Argon is preferred as it is heavier than air and
sits on the liquid surface.

Container: Amber borosilicate glass with Teflon (PTFE)-lined screw cap.

o Rationale: Amber glass protects against photodegradation (though minimal for saturated
esters). PTFE liners prevent leaching of plasticizers (phthalates) which interfere with MS
analysis.

Seal: Parafilm® or shrink-wrap the cap junction.

o Rationale: Prevents moisture ingress and retards evaporation.

Protocol B: Working Solution Preparation

o Equilibration: Allow the neat standard vial to reach room temperature before opening.
o Critical: Opening a cold vial condenses atmospheric moisture inside, initiating hydrolysis.
e Solvent Choice: High-purity Methanol or Hexane (depending on GC/LC method).

o Note: Avoid protic solvents if the label is in a labile position (alpha-carbon), though for
terminal-d5, methanol is acceptable.

e Aliquot: Do not return unused standard to the master vial.

Quality Control & Verification Workflow

Trust but verify. Before using a stored standard for a critical study (e.g., FDA-regulated
bioanalysis), verify its integrity.
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QC Test: GC-MS Purity Check

e Method: Gas Chromatography-Mass Spectrometry (GC-MS).
e Column: DB-5ms or equivalent non-polar column.
 Criteria:

o Purity: Single peak >99% area.

o Isotopic Enrichment: M+5 ion intensity should match Certificate of Analysis (CoA).
Significant M+0 (unlabeled) presence suggests contamination or error.

o Hydrolysis Check: Look for a peak corresponding to Hexanoic acid-d5 (broad tailing peak)
or shifts in retention time.

Visualization: QC Decision Tree
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Figure 2: Quality Control Workflow for validating Methyl hexanoate-d5 integrity prior to
experimental use.
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Applications in Drug Development

Methyl hexanoate-d5 is not just a passive reference; it is an active tool in the Design-Make-
Test-Analyze (DMTA) cycle.

e Metabolic Stability Studies:

o Used to probe Kinetic Isotope Effects (KIE). By comparing the metabolic rate of the
unlabeled drug vs. the deuterated analog, researchers can identify if the hexanoate moiety
is a primary site of metabolic attack (e.g., by Cytochrome P450 enzymes). A significant
KIE suggests the C-H bond cleavage is the rate-determining step.

» Bioanalytical Internal Standard (1S):
o Added to plasma/urine samples before extraction.

o Benefit: It co-elutes with the analyte (methyl hexanoate) but is mass-resolved. It
compensates for matrix effects, extraction efficiency, and injection variability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591123?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

